ARRY-300 (MEK300)

• Molecular Formula: C9H15ClN2O2
• Appearance: Solid powder
• synonyms: ARRY300; ARRY 300; ARRY-300; MEK300; MEK-300; MEK 300.; NONE

Description

ARRY-300, also know as MET300, is a potent MET inhibitor, currently in clinical trials.

Scientific Research Applications

1. Therapeutic Potential in Cancer Treatment

ARRY-300, as part of the ARRY series, has been studied for its potential in treating various cancers. For example, ARRY-543, a related compound, was investigated for its efficacy against tumors driven by EGFR and ErbB2 receptors. This study found that ARRY-543, at certain doses, could inhibit these targets and showed preliminary evidence of clinical activity, including long-lasting stable disease in some patients (Rothenberg et al., 2007). Similarly, ARRY-334543, another related compound, was assessed for safety and pharmacokinetics in patients with advanced solid tumors (Hotte et al., 2009).

2. Application in Advanced Solid Tumors

ARRY-382, part of the same series, was combined with pembrolizumab to evaluate its safety and preliminary efficacy in patients with advanced solid tumors. This study showed that ARRY-382 was well-tolerated, and some patients achieved stable disease for significant durations (Johnson et al., 2022).

3. Potential in Treating Myelodysplastic Syndromes

ARRY-614, another compound in the ARRY series, was tested as a dual inhibitor of p38 MAPK and Tie2 in patients with low or intermediate-1 risk myelodysplastic syndromes. The study found that ARRY-614 was well tolerated and showed sufficient activity to warrant further evaluation (Garcia-Manero et al., 2014).